Cas no 1206987-02-1 (2-(ethylsulfanyl)-5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazole)

• Product Name: 2-(ethylsulfanyl)-5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazole
• CAS No: 1206987-02-1
• MF: C₁₉H₂₀N₂OS
• MW: 324.439903259277
• CID: 5451136
• PubChem ID: 49671509
• Update Time: 2025-11-03

2-(ethylsulfanyl)-5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(Ethylthio)-5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazole
• 1206987-02-1
• 2-(ethylsulfanyl)-5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazole
• 2-(ethylthio)-5-(4-methoxyphenyl)-1-(p-tolyl)-1H-imidazole
• CCG-311696
• F2964-1206
• 2-ethylsulfanyl-5-(4-methoxyphenyl)-1-(4-methylphenyl)imidazole
• AKOS024477011

• Inchi： 1S/C19H20N2OS/c1-4-23-19-20-13-18(15-7-11-17(22-3)12-8-15)21(19)16-9-5-14(2)6-10-16/h5-13H,4H2,1-3H3
• InChI Key： FCVSCFSIOQEMGH-UHFFFAOYSA-N
• SMILES： S(CC)C1=NC=C(C2C=CC(=CC=2)OC)N1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 324.12963444g/mol
• Monoisotopic Mass: 324.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 52.4Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 516.5±60.0 °C(Predicted)
• pka: 3.59±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(ethylsulfanyl)-5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazole

Compound CAS No. 1206987-02-1: A Comprehensive Overview

The compound with CAS No. 1206987-02-1, known as 2-(ethylsulfanyl)-5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazole, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and drug discovery. This compound belongs to the class of imidazoles, which are five-membered heterocycles containing two nitrogen atoms. The structure of this molecule is characterized by its imidazole ring substituted with an ethylsulfanyl group at position 2, a 4-methoxyphenyl group at position 5, and a 4-methylphenyl group at position 1.

The imidazole core of this compound is a versatile scaffold that has been extensively studied for its ability to form hydrogen bonds and participate in various non-covalent interactions. These properties make it a valuable component in the design of bioactive molecules, particularly in the pharmaceutical industry. The substitution pattern of this compound further enhances its potential for binding to biological targets, such as enzymes or receptors.

Recent studies have highlighted the importance of imidazole derivatives in the development of novel therapeutic agents. For instance, researchers have explored the role of imidazoles in modulating cellular signaling pathways and inhibiting key enzymes associated with diseases such as cancer and neurodegenerative disorders. The presence of electron-donating groups like the ethylsulfanyl and methoxyphenyl substituents in this compound may contribute to its ability to interact with biological systems.

The synthesis of 2-(ethylsulfanyl)-5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazole involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and possibly coupling reactions to introduce the desired substituents onto the imidazole ring. The choice of synthetic methodology depends on the availability of starting materials and the desired regioselectivity of the product.

In terms of physical properties, this compound likely exhibits moderate solubility in organic solvents due to its aromatic and heterocyclic nature. Its melting point and boiling point would depend on the extent of conjugation within the molecule and the presence of bulky substituents that could influence its packing efficiency.

From an applications perspective, CAS No. 1206987-02-1 holds promise in several areas beyond pharmaceuticals. For example, its structure suggests potential use as a ligand in coordination chemistry or as a building block for more complex molecular architectures. Additionally, the compound's electronic properties may make it suitable for applications in materials science, such as in the development of organic semiconductors or sensors.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity and pharmacokinetic profiles of compounds like this one with greater accuracy. By employing molecular docking studies and quantitative structure-activity relationship (QSAR) models, scientists can optimize the design of imidazole derivatives for specific therapeutic targets.

In conclusion, CAS No. 1206987-02-1, or 2-(ethylsulfanyl)-5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazole, represents a compelling example of how structural diversity within imidazoles can lead to versatile chemical entities with broad applicability. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.